2-chloro-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyridine-3-carboxamide

• Molecular Formula: C16H14ClN3OS
• Molecular Weight: 331.8 g/mol
• IUPAC Name: 2-chloro-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C16H14ClN3OS/c1-9-4-5-10-12(8-18)16(22-13(10)7-9)20-15(21)11-3-2-6-19-14(11)17/h2-3,6,9H,4-5,7H2,1H3,(H,20,21)
• InChI Key: GLDRZDLJDNPWTR-UHFFFAOYSA-N
• SMILES: CC1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=C(N=CC=C3)Cl

Description

2-chloro-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyridine-3-carboxamide is a chemical compound that has been synthesized for its potential as a drug candidate. This compound has been studied for its mechanism of action, biochemical and physiological effects, and its advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-chloro-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyridine-3-carboxamide is not fully understood. However, it is believed to act on various molecular targets, including enzymes and receptors involved in inflammation, pain, and cancer.
Biochemical and physiological effects:
2-chloro-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyridine-3-carboxamide has been shown to have anti-inflammatory and analgesic effects in preclinical studies. It has also demonstrated anti-cancer properties by inhibiting cancer cell proliferation and inducing apoptosis. In addition, it has shown potential as a treatment for neurodegenerative diseases by protecting neurons from oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyridine-3-carboxamide in lab experiments include its potential as a drug candidate for various diseases and its ability to act on multiple molecular targets. However, its limitations include its unknown mechanism of action and the need for further studies to fully understand its potential as a treatment for different diseases.

Future Directions

For research on 2-chloro-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyridine-3-carboxamide include further studies on its mechanism of action, its potential as a treatment for neurodegenerative diseases, and its use in combination therapy with other drugs. Additionally, studies on its toxicity and safety in humans are needed to determine its potential as a drug candidate for clinical trials.

Synthesis Methods

The synthesis of 2-chloro-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyridine-3-carboxamide involves the reaction of 2-chloro-3-cyanopyridine with 6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid in the presence of a coupling agent. The resulting intermediate is then treated with thionyl chloride to form the final product.

Scientific Research Applications

2-chloro-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyridine-3-carboxamide has been studied for its potential as a drug candidate for various diseases. It has shown promising results in preclinical studies for its anti-inflammatory, analgesic, and anti-cancer properties. Its potential as a treatment for Alzheimer's disease and Parkinson's disease is also being investigated.